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Stability & Storage Specifications

The table below summarizes the key handling and stability information for 2,4,6-triphenylaniline.

Property

Specification | Guideline

Physical Form

Melting Point

Storage Conditions

Incompatible
Materials

Sensitivity

Stability

White to light yellow powder [1] [2]

122 - 125 °C [2] [1]

Cool place. Keep container tightly closed in a dry and well-ventilated place [2].

Strong oxidizing agents [2].

Hygroscopic (absorbs moisture from the air). Avoid formation of dust and

aerosols [2].

Stable under recommended storage conditions [2].

Safe Handling & Personal Protective Equipment (PPE)
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To ensure safety and protect the compound's integrity, adhere to the following precautions [2]:

e EyelFace Protection: Use safety glasses with side-shields.

¢ Skin Protection: Wear protective gloves and impervious clothing to avoid skin contact, which can
cause irritation.

¢ Respiratory Protection: Use patrticle respirators to avoid breathing dust, which may cause
respiratory irritation.

¢ General Handling: Always use personal protective equipment and avoid dust formation. Provide
appropriate exhaust ventilation.

Experimental Protocol: Reduction to 2,4,6-
Triphenylaniline

The following checked procedure from Organic Syntheses details the synthesis of 2,4,6-triphenylaniline,

providing a reference for its handling in a laboratory setting [3].

1. Procedure A filtered solution of 70 g (0.20 mole) of 2,4,6-triphenylnitrobenzene in 500 ml of dioxane is
placed in a 1-litre pressure vessel. 10 g of Raney nickel catalyst (previously rinsed with absolute ethanol) is
added. The vessel is sealed, evacuated to 40-50 mm, and pressured with hydrogen to 30—40 p.s.i. three
times. After a final evacuation, hydrogen is introduced until the pressure reaches 1000 p.s.i. (approx. 70
atm). The reaction proceeds for about 25 hours with stirring until hydrogen absorption is complete. The
vessel is vented, and the catalyst is removed by filtration and washed with 30 ml of dioxane. The combined
filtrates are concentrated under reduced pressure using a rotary evaporator (40-50°C at 50 mm) to leave an
oil. The product solidifies upon trituration with a small amount of methanol, is collected on a Buchner
funnel, and washed with ice-cold methanol to yield 60-63 g (94-98%) of light yellow 2,4,6-
triphenylaniline, m.p. 135-136°C [3].

2. Purification The product from the initial procedure is sufficiently pure for subsequent preparations (e.g.,
making 2,4,6-triphenylphenol). For purification, it can be recrystallized from about 100 ml of glacial acetic

acid to yield 50-55 g (78-86%) of pure product with a melting point of 136-137°C [3].

Frequently Asked Questions

Q1: What are the first aid measures in case of accidental exposure?
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¢ Inhalation: Move the person into fresh air. If not breathing, provide artificial respiration and consult a
physician [2].

e Skin Contact: Wash off with soap and plenty of water. Consult a physician [2].

¢ Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician

[2].
¢ Ingestion: Never give anything by mouth to an unconscious person. Rinse the mouth with water and
consult a physician [2].

Q2: How should I dispose of waste 2,4,6-triphenylaniline? Offer surplus and non-recyclable material to a
licensed disposal company. It can be dissolved or mixed with a combustible solvent and burned in a chemical

incinerator equipped with an afterburner and scrubber [2].

Q3: Is 2,4,6-triphenylaniline classified as a carcinogen? According to the safety data sheet, this product
contains no components identified as probable, possible, or confirmed human carcinogens by IARC at levels

of 0.1% or higher [2].

Application Contexts

The following experimental workflow illustrates a key application of 2,4,6-triphenylaniline in polymer

synthesis for electrocatalysis research, based on a recent study [4].
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Key Troubleshooting Notes

e Material Appearance: The compound is typically a white to light yellow powder [2] [1]. A significant
darkening in color or changes in physical state may indicate decomposition.

¢ Stability Under Conditions: The polymer P(ANI-co-TPA), which uses 2,4,6-triphenylaniline as a
co-monomer, showed stability under electrochemical investigation, suggesting the structural unit is
robust in applied settings [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b573931#2-4-6-

triphenylaniline-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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